Cas no 1366303-79-8 ((3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366303-79-8
• MF: C₂₇H₂₇NO₆
• MW: 461.50638794899
• CID: 5786760
• PubChem ID: 165962898
• Update Time: 2025-05-27

(3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1163016
• (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366303-79-8
• (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• Inchi： 1S/C27H27NO6/c1-3-33-25-14-17(12-13-24(25)32-2)23(15-26(29)30)28-27(31)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-14,22-23H,3,15-16H2,1-2H3,(H,28,31)(H,29,30)/t23-/m1/s1
• InChI Key： PFBSPSWNEFGMBQ-HSZRJFAPSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC(=C(C=1)OCC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.18383758g/mol
• Monoisotopic Mass: 461.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.1Ų

Additional information on (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366303-79-8)

The compound (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366303-79-8) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and peptide chemistry. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an ethoxy-methoxyphenyl moiety, makes it invaluable for researchers focusing on drug discovery, peptide modification, and asymmetric synthesis. This article delves into its properties, applications, and relevance to current scientific trends, addressing frequently searched queries in AI-driven research and search engine optimization (SEO).

In recent years, the demand for chiral building blocks like CAS No. 1366303-79-8 has surged due to advancements in targeted therapy and precision medicine. The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating discussions in bioconjugation and antibody-drug conjugate (ADC) development. Researchers often search for "how to optimize Fmoc deprotection" or "best practices for chiral intermediate purification," highlighting the need for detailed technical insights.

The ethoxy-methoxyphenyl segment of the molecule contributes to its lipophilicity and metabolic stability, traits critical for prodrug design and CNS-targeted compounds. These attributes align with trending topics such as "blood-brain barrier penetration strategies" and "improving oral bioavailability," frequently explored in pharmacokinetic studies. Additionally, the compound’s stereochemical purity (3R configuration) ensures high enantioselectivity, a key factor in FDA-approved drug synthesis.

From an SEO perspective, terms like "Fmoc-amino acid derivatives," "chiral auxiliaries in drug development," and "CAS 1366303-79-8 supplier" are highly searched, reflecting industrial and academic interest. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, addressing common queries like "how to validate chiral purity" or "Fmoc group stability under acidic conditions."

In conclusion, (3R)-3-(3-ethoxy-4-methoxyphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a nexus of modern synthetic challenges and therapeutic innovation. Its role in peptide therapeutics and small-molecule APIs underscores its importance in both academic research and industrial applications, making it a focal point for future scientific breakthroughs.